Cas no 2229296-37-9 (1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229296-37-9
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 6499703
• PubChem ID: 165980105
• Update Time: 2025-06-15

1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol
• 2229296-37-9
• EN300-1907649
• [1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropyl]methanol

• Inchi： 1S/C13H17BrO/c1-9-10(5-4-6-11(9)14)13(8-15)7-12(13,2)3/h4-6,15H,7-8H2,1-3H3
• InChI Key： DULMIAHKXXROKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 268.04628g/mol
• Monoisotopic Mass: 268.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol

Comprehensive Overview of 1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229296-37-9)

In the realm of synthetic organic chemistry, 1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2229296-37-9) has emerged as a compound of significant interest due to its unique structural features and potential applications. This cyclopropylmethanol derivative is characterized by a brominated aromatic ring and a sterically hindered cyclopropane moiety, making it a valuable intermediate in pharmaceutical and agrochemical research. Researchers are increasingly exploring its utility in catalyzed cross-coupling reactions and chiral synthesis, aligning with the growing demand for sustainable chemical processes.

The compound's molecular structure combines a 2,2-dimethylcyclopropyl group with a 3-bromo-2-methylphenyl substituent, offering distinct electronic and steric properties. These attributes are pivotal in ligand design for asymmetric catalysis, a hot topic in modern green chemistry. Recent studies highlight its role in palladium-catalyzed transformations, addressing industry needs for high-yield, low-waste methodologies. As the push for eco-friendly synthesis gains momentum, 2229296-37-9 is being reevaluated for its compatibility with biodegradable solvents and renewable feedstocks.

From a commercial perspective, 1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol is gaining traction in custom synthesis markets. Its bromine atom serves as a versatile handle for further functionalization, catering to demands for tailor-made intermediates in drug discovery. Laboratories frequently inquire about its storage stability and handling protocols, reflecting broader concerns about compound shelf-life optimization. Analytical data suggests exceptional chromatographic purity (>98%) under standard conditions, a critical factor for GMP-compliant production.

Innovative applications of this compound extend to material science, where its rigid cyclopropane core contributes to the development of high-performance polymers. The methylphenyl-bromo substitution pattern enables precise polymer chain modification, answering industry calls for specialty monomers with controlled reactivity. Furthermore, its potential in liquid crystal technology is under investigation, coinciding with rising interest in advanced display materials.

Quality control standards for CAS 2229296-37-9 emphasize rigorous spectroscopic characterization, including NMR and HRMS validation. These protocols address frequent search queries regarding compound authentication in research publications. The scientific community also shows growing curiosity about its structure-activity relationships, particularly in medicinal chemistry contexts where cyclopropyl groups are known to influence bioavailability and metabolic stability.

Environmental considerations surrounding 1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol synthesis have prompted developments in atom-economical routes. Recent patents disclose improved methods utilizing microwave-assisted synthesis, reducing both reaction times and energy consumption – key metrics in process chemistry optimization. Such advancements respond directly to researcher inquiries about scalable synthetic pathways for this multifunctional building block.

In analytical applications, this compound's distinct UV profile makes it suitable as a chromatographic standard for method development. Laboratories frequently search for HPLC reference materials with precisely defined retention properties, a niche where 2229296-37-9 shows promise. Its crystalline form at room temperature also facilitates X-ray diffraction studies, supporting ongoing research into molecular packing phenomena.

The future trajectory of 1-(3-bromo-2-methylphenyl)-2,2-dimethylcyclopropylmethanol research appears closely tied to computational chemistry advancements. Molecular modeling studies exploring its conformational preferences are answering fundamental questions about steric effects in small-ring systems. These investigations align with trending searches about predictive synthesis tools and AI-assisted molecular design, positioning this compound at the intersection of traditional organic chemistry and digital innovation.